Cas no 876-98-2 (2,6-xylyl acetate)

2,6-xylyl acetate structure
2,6-xylyl acetate structure
Product Name:2,6-xylyl acetate
CAS No:876-98-2
MF:C10H12O2
MW:164.201083183289
MDL:MFCD00225289
CID:992810
PubChem ID:101890
Update Time:2025-09-23

2,6-xylyl acetate Chemical and Physical Properties

Names and Identifiers

    • 2,6-xylyl acetate
    • (2,6-dimethylphenyl) acetate
    • Phenol, 2,6-dimethyl-, 1-acetate
    • 2,6-dimethylphenyl acetate
    • SY294412
    • 2,6-Dimethyl-1-acetoxybenzene
    • Phenol, 2,6-dimethyl-, acetate
    • 2,6-Dimethylacetoxybenzene
    • CS-0364987
    • ACETIC ACID 2,6-DIMETHYL-PHENYL ESTER
    • AKOS002948056
    • 876-98-2
    • EINECS 212-883-1
    • MFCD00225289
    • DTXSID00875992
    • SCHEMBL2059537
    • NS00042642
    • MDL: MFCD00225289
    • Inchi: 1S/C10H12O2/c1-7-5-4-6-8(2)10(7)12-9(3)11/h4-6H,1-3H3
    • InChI Key: UDDBRJGGGUMTQZ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 164.08373
  • Monoisotopic Mass: 164.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.028
  • Boiling Point: 221.9°C at 760 mmHg
  • Flash Point: 88°C
  • Refractive Index: 1.503

2,6-xylyl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1194795-5g
2,6-Dimethylphenyl Acetate
876-98-2 95%
5g
$980 2024-07-28
Apollo Scientific
OR321419-250mg
2,6-Dimethylphenyl acetate
876-98-2 97%
250mg
£700.00 2023-09-02
Apollo Scientific
OR321419-1g
2,6-Dimethylphenyl acetate
876-98-2 97%
1g
£2000.00 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1435657-250mg
2,6-Dimethylphenyl acetate
876-98-2 98%
250mg
¥7777.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1435657-1g
2,6-Dimethylphenyl acetate
876-98-2 98%
1g
¥22239.00 2024-04-27
eNovation Chemicals LLC
Y1194795-5g
2,6-Dimethylphenyl Acetate
876-98-2 95%
5g
$980 2025-02-26
eNovation Chemicals LLC
Y1194795-5g
2,6-Dimethylphenyl Acetate
876-98-2 95%
5g
$980 2025-02-25
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd